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Compound of Interest

Compound Name: Naphthalene-2-carboximidamide

CAS No.: 5651-14-9

Cat. No.: B1213797

Get Quote

Chemical Class: Aromatic Amidine | Primary Application: Serine Protease Inhibition

Executive Summary
Naphthalene-2-carboximidamide (also known as 2-naphthamidine) is a critical

pharmacophore in medicinal chemistry, serving as a rigid, lipophilic mimic of the arginine side

chain. Its primary utility lies in the inhibition of trypsin-like serine proteases, where the amidine

moiety forms a high-energy salt bridge with the aspartate residue (Asp189) at the base of the

S1 specificity pocket. Beyond its role as a competitive inhibitor, it functions as a foundational

scaffold for the development of potent anticoagulants (e.g., Factor Xa and Thrombin inhibitors)

and urokinase plasminogen activator (uPA) inhibitors. This guide details its physicochemical

properties, synthetic routes, and biological mechanisms.

Physicochemical Profile
Structural & Electronic Properties
The molecule consists of a naphthalene ring system substituted at the C2 position with a

carboximidamide group. The naphthalene core provides a rigid, planar hydrophobic surface,
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while the amidine group acts as a strong base.

Property Data / Description

IUPAC Name Naphthalene-2-carboximidamide

Common Name 2-Naphthamidine

CAS Number
5651-14-9 (Free Base); Common salt:

Hydrochloride

Molecular Formula C₁₁H₁₀N₂

Molecular Weight 170.21 g/mol (Free Base)

pKa (Conjugate Acid) ~11.0 – 12.0 (Strongly basic)

H-Bond Donors/Acceptors 2 Donors / 1 Acceptor

Topological Polar Surface Area ~50 Å²

Solubility & Stability
Basicity & Salt Formation: The amidine functionality is highly basic due to resonance

stabilization of the protonated amidinium cation. It is almost exclusively handled as a salt

(e.g., hydrochloride or acetate) to ensure water solubility and stability.

Hydrolytic Instability: In aqueous solution, particularly at basic pH or elevated temperatures,

the amidine group is susceptible to hydrolysis. The reaction proceeds through a tetrahedral

intermediate to yield naphthalene-2-carboxamide (CAS 2243-82-5) and ammonia.

Solvent Compatibility:

Free Base:[1] Soluble in DMSO, ethanol, methanol; sparingly soluble in water.

Hydrochloride Salt: Soluble in water, DMSO, methanol; insoluble in non-polar solvents

(hexane, ether).

Synthetic Pathways: The Pinner Reaction
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The most authoritative method for synthesizing naphthalene-2-carboximidamide is the Pinner

Reaction, which converts a nitrile to an amidine via an imidate intermediate. This two-step

protocol ensures high purity and avoids the formation of triazine byproducts common in direct

addition methods.

Reaction Mechanism
Acid-Catalyzed Alcoholysis: 2-Naphthonitrile reacts with an alcohol (typically ethanol or

methanol) in the presence of anhydrous HCl gas to form the imidate ester hydrochloride

(Pinner Salt).

Ammonolysis: Treatment of the Pinner salt with ammonia (alcoholic or anhydrous) displaces

the alkoxide to generate the amidine.

2-Naphthonitrile
(C10H7-CN)

Imidate Ester HCl
(Pinner Salt)

1. ROH, HCl (gas)
0°C, Anhydrous

2-Naphthamidine HCl
(Target)

2. NH3 / EtOH
RT, 24h

Naphthalene-2-carboxamide
(Hydrolysis Byproduct)

H2O (Moisture)

Click to download full resolution via product page

Figure 1: The Pinner synthesis pathway converting 2-naphthonitrile to 2-naphthamidine,

highlighting the moisture-sensitive imidate intermediate.

Experimental Protocol (Bench Standard)
Reagents: 2-Naphthonitrile (1.0 eq), Anhydrous Methanol (10.0 eq), HCl gas (excess),

Anhydrous Ammonia (excess).

Imidate Formation:

Dissolve 2-naphthonitrile in anhydrous methanol/ether (1:1 v/v) under an inert atmosphere

(N₂).

Cool the solution to 0°C in an ice bath.
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Bubble dry HCl gas through the solution for 2–4 hours until saturation. Critical: System

must be strictly anhydrous to prevent hydrolysis to the amide.

Seal the vessel and store at 4°C for 24–48 hours. The imidate hydrochloride often

precipitates as a white solid.

Ammonolysis:

Filter the imidate salt (if precipitated) or concentrate the solvent in vacuo (if soluble).

Resuspend the intermediate in anhydrous ethanol saturated with ammonia.

Stir at room temperature for 12–24 hours.

Concentrate the solvent and recrystallize the crude solid from ethanol/ether to yield

naphthalene-2-carboximidamide hydrochloride.

Biological Interface: Serine Protease Inhibition
Naphthalene-2-carboximidamide is a classic S1 pocket probe. Its biological activity is defined

by its ability to mimic the positively charged side chains of Arginine (Arg) and Lysine (Lys),

which are the natural substrates for trypsin-like serine proteases.

Mechanism of Action
S1 Pocket Recognition: The S1 pocket of trypsin-like enzymes (e.g., Trypsin, Thrombin,

Factor Xa, uPA) contains a conserved Aspartate 189 (Asp189) residue at the bottom of a

deep, hydrophobic cleft.

Salt Bridge Formation: The amidinium group of 2-naphthamidine enters this pocket and

forms a bidentate salt bridge with the carboxylate of Asp189.

Hydrophobic Interactions: The naphthalene ring creates Van der Waals interactions with the

hydrophobic walls of the S1 pocket (typically residues 190–195 and 214–220), providing

higher affinity than simple benzamidine derivatives due to increased surface area burial.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1213797/docs?utm_src=pdf-body#technical-monograph-naphthalene-2-carboximidamide
https://www.benchchem.com/product/b1213797/docs?utm_src=pdf-body#technical-monograph-naphthalene-2-carboximidamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trypsin-Like Serine Protease Active Site

2-Naphthamidine
(Cationic Pharmacophore)

Aspartate 189
(Anionic Anchor)

Salt Bridge
(Electrostatic)

S1 Hydrophobic Pocket
(Residues 190-220)

Pi-Stacking / VdW
(Hydrophobic)

Glycine 193
(Backbone Carbonyl)

H-Bond

Click to download full resolution via product page

Figure 2: Schematic of the molecular interactions between 2-naphthamidine and the S1

specificity pocket of trypsin-like serine proteases.

Selectivity Profile
While potent against trypsin (

typically in the low micromolar range), 2-naphthamidine lacks the extended interactions
required for high selectivity among the "coagulation cascade" proteases (e.g., distinguishing
Thrombin from Factor Xa). It is often used as a fragment lead, where substituents are added to
the naphthalene ring (e.g., at positions 6 or 8) to reach the S2/S3 subsites and improve
selectivity.

Analytical Characterization
Nuclear Magnetic Resonance (NMR)

¹H NMR (DMSO-d₆):

Amidine Protons: Broad singlets typically appearing between 9.0 – 9.6 ppm. These are

exchangeable with D₂O.

Aromatic Protons: A complex multiplet pattern in the 7.5 – 8.5 ppm region, characteristic of

the naphthalene system. The proton at C1 (adjacent to the amidine) often appears as a

singlet slightly downfield due to the electron-withdrawing nature of the amidinium group.
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Mass Spectrometry (MS)
ESI-MS (+): Dominant peak at [M+H]⁺ = 171.1 m/z.

Fragmentation: Loss of NH₃ (17 Da) is a common fragmentation pathway, leading to the

nitrile cation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Naphthylamine | C10H9N | CID 7057 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Buy Naphthalene-2-carboxamidine HOAc | 1171591-83-5 [smolecule.com]

3. 2-Naphthalenecarboxamide | C11H9NO | CID 75245 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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